Cas no 51763-07-6 (9H-Thioxanthene-3-carboxylic acid, 7-methyl-9-oxo-)
51763-07-6 structure
Product Name:9H-Thioxanthene-3-carboxylic acid, 7-methyl-9-oxo-
CAS No:51763-07-6
MF:C15H10O3S
MW:270.303102970123
CID:361472
PubChem ID:10825905
Update Time:2025-04-19
9H-Thioxanthene-3-carboxylic acid, 7-methyl-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthene-3-carboxylic acid, 7-methyl-9-oxo-
- 7-methyl-9-oxothioxanthene-3-carboxylic acid
- 7-methyl-9-oxo-thioxanthene-3-carboxylic Acid
- DTXSID60445478
- 7-Methyl-thioxanthene-9-one-3-carboxylic acid
- IHTHWBOGGPTYNH-UHFFFAOYSA-N
- SCHEMBL473687
- 51763-07-6
-
- Inchi: 1S/C15H10O3S/c1-8-2-5-12-11(6-8)14(16)10-4-3-9(15(17)18)7-13(10)19-12/h2-7H,1H3,(H,17,18)
- InChI Key: IHTHWBOGGPTYNH-UHFFFAOYSA-N
- SMILES: S1C2C=C(C(=O)O)C=CC=2C(C2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 270.0351
- Monoisotopic Mass: 270.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 54.37
9H-Thioxanthene-3-carboxylic acid, 7-methyl-9-oxo- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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